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Compound of Interest

1,2-Dioleoyl-sn-glycero-3-
Compound Name: )
phosphocholine

Cat. No.: B1670884

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise yet comprehensive overview of the fundamental
physicochemical properties of 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), a critical
component in nanopatrticle-based drug delivery systems and membrane biophysics research.

Core Physicochemical Data

DOPC is a phospholipid featuring oleic acid at both the sn-1 and sn-2 positions of the glycerol
backbone.[1][2] This structure imparts specific physical characteristics that are highly
advantageous for the formulation of lipid nanoparticles (LNPs), liposomes, and other artificial
membrane systems.[1][3][4] The key molecular identifiers and properties are summarized
below.

Property Value

Molecular Formula C44H84NOS8P[1][3][5]I6][7]
Molecular Weight 786.1 g/mol [2][5]

Exact Mass 785.5935[1]

CAS Number 4235-95-4[1][3][6]
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Experimental Protocols and Further Considerations

While this document focuses on the core molecular properties of DOPC, researchers
employing this phospholipid in experimental settings should consider the following:

¢ Liposome and Nanoparticle Formulation: DOPC is frequently used to create lipid bilayers for
encapsulating therapeutic agents.[2][3] Protocols often involve thin-film hydration or ethanol
injection methods, followed by extrusion to control vesicle size. The ratio of DOPC to other
lipids (e.g., cholesterol, PEGylated lipids) is a critical parameter that must be optimized for
specific applications to ensure stability and desired release kinetics.

» Biophysical Characterization: Techniques such as dynamic light scattering (DLS), cryogenic
transmission electron microscopy (cryo-TEM), and differential scanning calorimetry (DSC)
are essential for characterizing DOPC-containing vesicles. DLS provides information on
particle size and distribution, cryo-TEM allows for visualization of vesicle morphology, and
DSC can be used to determine the phase transition temperature, which for pure DOPC is
approximately -17°C.[8]

o Purity and Stability: The purity of DOPC is critical for reproducible experimental outcomes. It
is typically supplied as a white, amorphous powder and should be stored at -20°C to prevent
degradation.[4][7]

Logical Workflow for LNP Formulation

The following diagram illustrates a generalized workflow for the formulation and
characterization of DOPC-based lipid nanopatrticles.
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Workflow for DOPC-based lipid nanoparticle formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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